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Compound Name: Chrysin

Cat. No.: B1683763 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chrysin (5,7-dihydroxyflavone) is a natural flavonoid found in honey, propolis, and

various plants.[1][2] It has garnered significant attention in biomedical research due to its

diverse pharmacological properties, including antioxidant, anti-inflammatory, and potent anti-

cancer activities.[1][3] Numerous in vitro studies have demonstrated that chrysin can inhibit

proliferation, induce apoptosis (programmed cell death), and arrest the cell cycle in a wide

range of cancer cell lines.[4][5] Its mechanism of action involves the modulation of key cellular

signaling pathways such as PI3K/Akt, MAPK, and NF-κB.[1][6][7]

These application notes provide detailed protocols for common in vitro assays used to evaluate

the anti-cancer effects of chrysin, present quantitative data from various studies, and illustrate

the key signaling pathways it modulates.
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General Experimental Workflow

Perform In Vitro Assays

Select Cancer Cell Line

Treat cells with Chrysin
(various concentrations and time points)

Cell Viability Assay
(e.g., MTT)

Apoptosis Assay
(e.g., Annexin V/PI)

Cell Cycle Analysis
(e.g., PI Staining)

Mechanism Analysis
(e.g., Western Blot)

Data Analysis & Conclusion
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Chrysin-Induced Intrinsic Apoptosis Pathway
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PI3K/Akt Pathway Inhibition by Chrysin
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MAPK Pathway Modulation by Chrysin
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NF-κB Pathway Inhibition by Chrysin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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